Cas no 1206998-96-0 (1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1206998-96-0
• MF: C₂₁H₂₃N₃O₄
• MW: 381.425025224686
• CID: 6261671
• PubChem ID: 45504072
• Update Time: 2025-06-11

1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide
• VU0520728-1
• 1-methyl-3-phenyl-N-(3,4,5-trimethoxybenzyl)-1H-pyrazole-5-carboxamide
• 1206998-96-0
• 1-methyl-3-phenyl-N-[(3,4,5-trimethoxyphenyl)methyl]-1H-pyrazole-5-carboxamide
• 2-methyl-5-phenyl-N-[(3,4,5-trimethoxyphenyl)methyl]pyrazole-3-carboxamide
• AKOS024518832
• F5791-0403

• Inchi： 1S/C21H23N3O4/c1-24-17(12-16(23-24)15-8-6-5-7-9-15)21(25)22-13-14-10-18(26-2)20(28-4)19(11-14)27-3/h5-12H,13H2,1-4H3,(H,22,25)
• InChI Key： PWVYBUPOTZQYEO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNC(C1=CC(C2C=CC=CC=2)=NN1C)=O)OC)OC

Computed Properties

• Exact Mass: 381.16885622g/mol
• Monoisotopic Mass: 381.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide

Research Brief on 1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide (CAS: 1206998-96-0)

1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide (CAS: 1206998-96-0) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of key cellular pathways, particularly in the context of cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

The compound belongs to the pyrazole carboxamide class, characterized by a central pyrazole ring substituted with phenyl and trimethoxyphenyl groups. Its structural features suggest high binding affinity to specific protein targets, making it a promising candidate for drug development. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting cell proliferation and inducing apoptosis in various cancer cell lines, particularly those associated with solid tumors. The trimethoxyphenyl moiety is believed to enhance its bioavailability and target specificity.

One of the most significant breakthroughs in recent research is the identification of tubulin as a primary molecular target of 1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide. The compound exhibits potent tubulin polymerization inhibition, disrupting microtubule dynamics in rapidly dividing cells. This mechanism is similar to that of established anticancer agents like colchicine and vinca alkaloids, but with improved selectivity and reduced toxicity profiles. Structural-activity relationship (SAR) studies have further optimized the compound's potency, leading to derivatives with enhanced therapeutic indices.

Pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles for this compound, with good penetration across the blood-brain barrier. This property makes it particularly interesting for potential applications in central nervous system malignancies. Recent phase I clinical trials have reported manageable toxicity profiles, with dose-limiting toxicities primarily being hematological in nature. The compound's ability to overcome multidrug resistance mechanisms observed in many cancers adds to its therapeutic potential.

Beyond oncology, emerging research suggests applications in inflammatory diseases due to its modulatory effects on NF-κB signaling pathways. The compound has shown efficacy in preclinical models of rheumatoid arthritis and inflammatory bowel disease, though these applications require further validation. Combination therapy studies with existing chemotherapeutic agents have demonstrated synergistic effects, potentially allowing for dose reduction and minimized side effects.

In conclusion, 1-methyl-3-phenyl-N-(3,4,5-trimethoxyphenyl)methyl-1H-pyrazole-5-carboxamide represents a promising therapeutic agent with multiple potential applications. Ongoing research focuses on optimizing its formulation, exploring combination therapies, and expanding its indications. The compound's unique structural features and dual mechanisms of action position it as a valuable candidate for further drug development in both oncological and inflammatory disorders.